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Compound of Interest

Compound Name: 3-Ethylpentanoic acid

cat. No.: B1595041

An In-Depth Technical Guide to the Structural Chemistry and Application of 3-Ethylpentanoic
Acid

Abstract

3-Ethylpentanoic acid (CAS No: 58888-87-2) is a branched-chain carboxylic acid with the
molecular formula C7H1402.[1][2][3] As a structural isomer of heptanoic acid, its unique ethyl
branching at the C3 position imparts distinct physicochemical properties and reactivity. This
guide provides a comprehensive technical overview of 3-ethylpentanoic acid, designed for
researchers, scientists, and professionals in drug development. We will delve into its structural
formula and chemical identity, physicochemical properties, a representative synthetic pathway,
methods for structural elucidation, and its applications as a versatile synthetic intermediate and
biologically active molecule. The document concludes with essential safety and handling
protocols to ensure its proper use in a laboratory setting.

Molecular Structure and Chemical Identity

The unambiguous identification of a chemical entity is foundational to all scientific research. 3-
Ethylpentanoic acid is systematically named according to IUPAC nomenclature, which
precisely describes its molecular architecture: a five-carbon (pentan-) main chain with a
carboxylic acid (-oic acid) functional group and an ethyl substituent at the third carbon atom.

Key Identifiers:

» |IUPAC Name: 3-ethylpentanoic acid[1]
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e CAS Number: 58888-87-2[1][4][5]
e Molecular Formula: C7H1402[1][2][6]
e Synonyms: Pentanoic acid, 3-ethyl-[1][2]

The structure can be represented in various formats, each serving a different purpose in
chemical informatics and research.

Caption: 2D Structural Formula of 3-Ethylpentanoic Acid.

Table 1: Structural and Chemical Informatics Identifiers

Identifier Value Source

SMILES CCC(CC)CC(=0)0 PubChem[1]

INChl=1S/C7H1402/c1-3-6(4-
InChl 2)5-7(8)9/h6H,3-5H2,1-2H3, PubChem[1]
(H,8,9)

| INChiKey | ATUUSOSLBXVJKL-UHFFFAOYSA-N | PubChem[1] |

Physicochemical Properties

The physical and chemical properties of 3-ethylpentanoic acid are a direct consequence of its
molecular structure. The carboxyl group allows for hydrogen bonding, while the seven-carbon
aliphatic structure contributes to its hydrophobic character.[2]

Table 2: Key Physicochemical Properties
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Property Value Source

Molecular Weight 130.18 g/mol PubChem[1]
Appearance Colorless to pale yellow liquid CymitQuimica[2]

Boiling Point 212-215.3 °C at 760 mmHg ECHEMI, Chemsrc[5][6]
Density ~0.9 g/cm?3 ECHEMI, Chemsrc[5][6]
pKa 4.80 £ 0.10 (Predicted) Guidechem([7]

| XLogP3 | 2.1 | PubChem[1] |

The predicted pKa is typical for a short-chain carboxylic acid, indicating it is a weak acid. The
XLogP3 value suggests moderate lipophilicity, a critical parameter in drug development for
predicting absorption and distribution characteristics.

Synthesis and Purification: A Representative
Protocol

3-Ethylpentanoic acid can be synthesized via several routes. A classic and reliable method is
the malonic ester synthesis, which allows for the controlled formation of the a-substituted
carboxylic acid backbone. While a direct protocol for 3-ethylpentanoic acid is not widely
published, a robust procedure can be adapted from the synthesis of its close analog, 3-
methylpentanoic acid, as detailed in Organic Syntheses.[8] The logic involves the alkylation of
an appropriate malonic ester, followed by saponification, acidification, and thermal
decarboxylation.

Purification Characterization

Diethyl Ethylmalonate | Alkylation _ ( Saponification & | Decarboxylation
+ Ethyl Halide Acidification

Gl iy Fractional Distillation Pure 3-Ethylpentanoic Acid
pentanoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-ethylpentanoic acid.
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Experimental Protocol: Malonic Ester Synthesis
Approach

This protocol is a representative methodology. All work should be conducted in a well-ventilated
fume hood with appropriate personal protective equipment.

« Saponification:

o In a round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve

potassium hydroxide in water.

o Heat the solution and slowly add diethyl ethyl(ethyl)malonate (the dialkylated
intermediate). The heat of saponification will cause the solution to reflux.[3]

o Rationale: A strong base (KOH) is used to hydrolyze the two ester groups to carboxylate
salts. Potassium hydroxide is often preferred over sodium hydroxide to avoid the
precipitation of salts, which can create a semi-solid mass.[8]

o After the addition is complete, continue to reflux for 2-3 hours to ensure complete

hydrolysis.
e Alcohol Removal and Acidification:
o Dilute the reaction mixture with water and distill approximately one-third of the volume.

o Rationale: This step is critical to remove the ethanol formed during saponification. If left in
the mixture, ethanol can re-esterify the product during the acidification step, reducing the
final yield.[8]

o Cool the remaining solution in an ice bath and slowly acidify with concentrated sulfuric
acid until the solution is strongly acidic (test with litmus paper).

o Rationale: Acidification protonates the dicarboxylate to form the unstable 3-ethyl-2-
carboxypentanoic acid and neutralizes excess base. Sulfuric acid is used as it is non-
volatile, unlike HCI which could co-distill with the product.[8]

o Decarboxylation and Extraction:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV2P0416
http://www.orgsyn.org/demo.aspx?prep=CV2P0416
http://www.orgsyn.org/demo.aspx?prep=CV2P0416
http://www.orgsyn.org/demo.aspx?prep=CV2P0416
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Gently heat the acidified solution. Carbon dioxide will evolve as the malonic acid derivative
decarboxylates to form crude 3-ethylpentanoic acid, which will separate as an oily layer.

o Separate the organic layer and extract the aqueous layer multiple times with a suitable
organic solvent (e.g., diethyl ether or dichloromethane).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
filter.

 Purification:
o Remove the solvent by rotary evaporation.

o Purify the crude product by fractional distillation under atmospheric pressure. The fraction
boiling around 212-215 °C should be collected.[5][6]

o Rationale: Distillation is an effective method for purifying liquids with different boiling points
from any remaining starting materials or side products.

Structural Elucidation and Analytical
Characterization

Following synthesis, the identity and purity of 3-ethylpentanoic acid must be rigorously
confirmed using a suite of analytical techniques.

e 1H NMR Spectroscopy (Proton NMR): The proton NMR spectrum provides detailed
information about the hydrogen environments. The expected spectrum for 3-ethylpentanoic
acid would show:

o

Two triplets corresponding to the two distinct -CHs groups.

[¢]

A multiplet for the single methine (-CH) proton at the C3 position, coupled to the adjacent
methylene protons.

[¢]

Overlapping multiplets for the three -CHz- groups.

[¢]

A broad singlet far downfield (>10 ppm) for the acidic carboxylic acid proton (-COOH).
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e 13C NMR Spectroscopy (Carbon NMR): This technique reveals the number of unique carbon
environments in the molecule. Due to the molecule's asymmetry, seven distinct signals are
expected, including one signal in the characteristic region for a carboxylic acid carbon (~180

ppm).

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. The
spectrum of 3-ethylpentanoic acid will be dominated by two key features:

o Avery broad absorption band from approximately 2500-3300 cm~1, characteristic of the O-
H stretching vibration of a hydrogen-bonded carboxylic acid.

o A strong, sharp absorption peak around 1710 cm~1, corresponding to the C=0 (carbonyl)
stretching vibration.

e Mass Spectrometry (MS): Electron ionization mass spectrometry would show a molecular ion
peak (M*) corresponding to the molecular weight of 130.19.[9] The fragmentation pattern
would likely involve the loss of the carboxyl group and characteristic cleavages of the
aliphatic side chains.[10]

Applications in Research and Drug Development

3-Ethylpentanoic acid is more than a simple chemical; it is a valuable tool in both academic
research and industrial applications, particularly in the pharmaceutical sector.

o Synthetic Intermediate: The compound serves as a crucial building block for constructing
more complex molecules.[11] Its carboxylic acid handle can be readily converted into esters,
amides, and other functional groups, making it a versatile starting material for multi-step
syntheses.[2][11]

o Pharmacological Research: Derivatives of 3-ethylpentanoic acid are of significant interest
in drug discovery. Research has shown that the molecule itself may possess biological
activity:

o HDAC Inhibition: It has been shown to inhibit histone deacetylase (HDAC) activity, a
mechanism of action being explored for potential anticancer drugs.[2][12]
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o Fatty Acid Synthase Inhibition: The compound can also inhibit the enzyme fatty acid
synthase, which prevents the formation of certain branched-chain fatty acids that can be
toxic to the liver.[2][12]

o Analytical Reference Standard: In pharmaceutical development and quality control, highly
purified 3-ethylpentanoic acid is used as a characterized reference standard for method
development, validation, and traceability against pharmacopeial standards.[9]

o Other Applications: It is also used as a flavoring agent in the food industry, where its unique
profile contributes to the enhancement of certain food products.[3]

Safety, Handling, and Storage

As with any chemical reagent, proper handling of 3-ethylpentanoic acid is essential for
laboratory safety. The information below is a summary and should be supplemented by a full
review of the Safety Data Sheet (SDS).

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
glasses with side shields or goggles, and a lab coat.[13] All handling should occur in a well-
ventilated area or a chemical fume hood.[14]

e Hazards: 3-Ethylpentanoic acid may cause skin and eye irritation.[2] It is a combustible
liquid and should be kept away from heat, sparks, and open flames.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14] Keep
it segregated from incompatible materials such as strong oxidizing agents.[14]

o First Aid:

o

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water.

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

o

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[13]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[14]

Conclusion

3-Ethylpentanoic acid is a well-defined branched-chain fatty acid whose structural formula
dictates its chemical behavior and utility. Its moderate lipophilicity, acidic functional group, and
defined stereochemistry make it a valuable intermediate for organic synthesis and a molecule
of interest for pharmacological investigation. A thorough understanding of its properties,
synthesis, and analytical characterization, coupled with stringent safety protocols, enables
researchers and drug development professionals to effectively leverage this compound in their
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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